(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine” (CAS 1315366-99-4) is a diamine characterized by a trifluoromethyl (-CF₃) group and a tetrahydrofuran (oxolan) moiety. Its structure combines a flexible ethylenediamine backbone with a sterically distinct trifluoro-oxolan substituent, enabling diverse reactivity.
Properties
CAS No. |
1315366-99-4 |
|---|---|
Molecular Formula |
C8H15F3N2O |
Molecular Weight |
212.21 g/mol |
IUPAC Name |
N'-[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]ethane-1,2-diamine |
InChI |
InChI=1S/C8H15F3N2O/c9-8(10,11)7(13-4-3-12)6-2-1-5-14-6/h6-7,13H,1-5,12H2 |
InChI Key |
ALEQPWLRXBDCMJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(OC1)C(C(F)(F)F)NCCN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine typically involves the reaction of 2,2,2-trifluoroethylamine with oxirane derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving multiple steps of purification and quality control to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions
(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield amine derivatives.
Substitution: The amino and trifluoro groups can participate in substitution reactions with suitable reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The amino and trifluoro groups play a crucial role in its reactivity and binding affinity. These interactions can modulate various biochemical pathways, leading to the observed effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Fluorinated Amines with Heterocyclic Moieties
Compound A : 1-(3-Methylthiophen-2-yl)ethylamine (CAS 73812-39-2)
- Structure : Features a thiophene ring and oxolan group.
- Key Differences : The thiophene introduces aromaticity and sulfur-based electronic effects, contrasting with the target compound’s -CF₃ group. This alters solubility (lower due to thiophene’s hydrophobicity) and reactivity (e.g., susceptibility to electrophilic substitution) .
Compound B : 2-(Oxolan-2-ylmethoxy)-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine
Primary-Amine-Based Catalytic Monomers
Compound C : N-(2-Aminoethyl)prop-2-enamide hydrochloride (4)
- Structure : Shorter chain with a primary amine and acrylamide group.
- Key Differences: The absence of fluorinated or oxolan groups reduces lipophilicity. The primary amine and acrylamide enable rapid polymerization, making it effective in microfluidic organocatalysis (e.g., Knoevenagel reactions) .
Compound D : 2-(Methacryloyloxy)ethyl-4-((2-aminoethyl)amino)-4-oxobutanoate hydrochloride (5)
Diamines with Pharmaceutical Relevance
Compound E : N1-[2,2,2-Trifluoro-1-(tetrahydro-2-furanyl)ethyl]-1,2-ethanediamine
- Structure: Isomeric or synonym of the target compound, based on CAS 1315366-99-4.
- Key Differences : Identical structure, but naming conventions highlight the oxolan (tetrahydrofuran) group’s position. Both share applications in drug discovery, particularly for CNS targets due to blood-brain barrier penetration .
Research Findings and Implications
- Catalytic Performance: The target compound’s secondary amines and fluorinated groups may reduce catalytic activity compared to primary-amine monomers (e.g., Compound C) in reactions like Knoevenagel condensations. However, its lipophilicity could enhance interfacial interactions in heterogeneous systems .
- Pharmaceutical Potential: Unlike thiophene-containing analogs (Compound A), the target’s -CF₃ and oxolan groups balance solubility and metabolic stability, making it suitable for CNS drug candidates .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
